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Compound of Interest

Compound Name: Diquat-d4 (bromide)
Cat. No.: B1163269
Get Quote

Core Directive & Scientific Rationale

Warning: Diquat-d4 is a potent bipyridylium herbicide derivative used as an analytical internal
standard. While handled in milligram quantities in the laboratory, it retains the acute toxicity and
environmental persistence of its parent compound.

This guide provides a self-validating disposal protocol for Diquat-d4 (bromide). Unlike generic
chemical waste, Diquat compounds function as redox cyclers. Upon entering a biological
system, they accept an electron to form a stable radical cation, which then reacts with
molecular oxygen to generate superoxide anions (ROS). This mechanism causes rapid cellular
damage and is highly toxic to aquatic life.[1]

Therefore, disposal is not merely about regulatory compliance; it is about permanently breaking
this redox cycle to prevent environmental persistence.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material state.[2] Diquat-d4 is typically supplied as a yellow
crystalline solid or a solution in deuterium oxide (
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) or methanol.

Property Specification Operational Implication

Deuterated internal standard

Compound Diquat-d4 (bromide) )
(High Value/Low Volume)
Regulators often track the
CAS No. 85-00-7 (Unlabeled Parent)
parent CAS.
. o Stable. Do not store with
Stability pH < 7 (Acidic/Neutral) )
alkalis.[3]
- ) Unstable. Hydrolyzes rapidly
Instability pH > 12 (Alkaline) )
(colored complex formation).
Use HEPA-filtered ventilation
Toxicity Acute Tox. 2 (Inhalation) (Biosafety Cabinet/Fume
Hood).
) Zero Tolerance for drain
Env. Fate Aquatic Acute 1

disposal.

Pre-Disposal Protocol: The "Self-Validating" System

To ensure safety, you must implement a Segregation & Stabilization protocol before the waste
leaves your bench.

A. Segregation Logic (The "Why")

Diquat is a quaternary ammonium salt.[4] It is a cation that is permanently charged regardless
of pH.[4]

e Incompatible with Anionic Surfactants: Do not mix with standard laboratory detergents (e.g.,
SDS) in the waste stream; they will precipitate the diquat, creating insoluble sludge that
complicates incineration.

e Incompatible with Strong Alkalis: While bases degrade Diquat, the reaction produces
unidentified breakdown products. Do not attempt to chemically neutralize Diquat-d4 at the
bench level as a disposal method.
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» Incompatible with Aluminum: Diquat solutions are corrosive to aluminum and can generate
hydrogen gas.[5][6] Use only HDPE or Glass containers.

B. Waste Stream Classification

Although Diquat is not federally P-listed (unlike Paraquat, P090), it is acutely toxic.
» Best Practice: Manage Diquat-d4 waste as Acutely Hazardous Waste.[2][7]

o Labeling: Clearly mark containers as "Toxic" and "Environmental Hazard."
Step-by-Step Disposal Workflow

Scenario 1: Solid Waste (Neat Powder or Contaminated
Solids)

Applicable to: Expired vials, contaminated gloves, weighing boats, spill cleanup debris.
e Containment: Place solid waste into a wide-mouth HDPE jar.

e Double Bagging: If the waste includes fine powder (high inhalation risk), seal it in a clear
plastic bag before placing it in the rigid container.

o Labeling: Affix a hazardous waste label.
o Constituents: "Diquat-d4 dibromide (Deuterated), Solid Debris."
o Hazard Check: Toxic, Irritant.[1][4][5][7][8][9]

o Storage: Store in a satellite accumulation area away from light (UV degrades the compound)
and oxidizers.

Scenario 2: Liquid Waste (Stock Solutions/LC-MS
Effluent)

Applicable to: Unused stock solutions, LC-MS waste streams containing Diquat-d4.

o PH Check: Verify the waste stream is Neutral or Slightly Acidic (pH 4-7).
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e Solvent Compatibility: Ensure the carrier solvent (Methanol, Water, Acetonitrile) is compatible
with the waste container (Amber Glass or HDPE).

e Segregation: Do not combine with:
o Strong Bases (Sodium Hydroxide).
o Oxidizers (Peroxides, Nitric Acid).
o Final Seal: Cap tightly. Diquat is non-volatile, but carrier solvents likely are.

Visualized Decision Matrix (DOT Diagram)[9]

The following diagram illustrates the logical flow for handling Diquat-d4 waste, ensuring no
cross-contamination or improper vessel selection.
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Figure 1: Decision matrix for Diquat-d4 waste segregation and packaging.[1][5][6][7][10] Note
the critical segregation from alkalis and aluminum containers.

Emergency Spill Procedures (Lab Scale)

In the event of a spill of Diquat-d4 (powder or solution), immediate containment is required to
prevent surface adsorption.[1][6][10]

e PPE Upgrade: Don double nitrile gloves, safety goggles, and a lab coat. If powder is spilled
outside a fume hood, a P100 respirator is recommended due to inhalation toxicity.

o Powder Spill:
o Do NOT dry sweep. This generates dust.

o Cover with wet paper towels (dampened with water) or an oil-based sweeping compound
to suppress dust.

o Scoop into a disposal container.
e Liquid Spill:
o Absorb: Use clay, vermiculite, or a universal absorbent pad.
o Do NOT use: Anionic detergents (standard soap) initially, as this may precipitate the salt.
o Clean: After bulk removal, scrub the area with a dilute detergent to remove residues.

» Disposal: All cleanup materials must be treated as hazardous waste (Scenario 1 above).

Regulatory & Transport Information

When preparing the waste manifest for your Environmental Health & Safety (EHS) team or
waste contractor:

e Proper Shipping Name: Toxic solids, organic, n.o.s. (Diquat dibromide) OR Corrosive liquid,
n.o.s.[8] (if in acidic solution).
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UN Number: UN 2811 (Solid) or UN 1760 (Liquid).

Hazard Class: 6.1 (Toxic) or 8 (Corrosive).

Packing Group: Il or Il (Depending on concentration).

Reportable Quantity (RQ): 1,000 Ibs (for Diquat). Note: While lab quantities are below RQ,
internal reporting of any release is standard GLP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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